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Compound of Interest

Compound Name: Boc-leu-met-OH

Cat. No.: B1610845 Get Quote

An In-depth Technical Guide to N-tert-Butoxycarbonyl-L-leucyl-L-methionine (Boc-Leu-Met-
OH)

This guide provides comprehensive technical information on N-tert-butoxycarbonyl-L-leucyl-L-

methionine (Boc-Leu-Met-OH) for researchers, scientists, and professionals in drug

development. It covers the physicochemical properties, a detailed synthesis protocol, and

contextual biological significance.

Physicochemical Properties
While a specific CAS number for Boc-Leu-Met-OH is not readily found in common chemical

databases, its molecular properties can be derived from its constituent amino acids. The

compound consists of L-leucine protected at the N-terminus with a tert-butoxycarbonyl (Boc)

group, linked via a peptide bond to L-methionine.

Data Presentation: Molecular Properties

Property Value Source

Molecular Formula C₁₆H₃₀N₂O₅S Calculated

Molecular Weight 362.49 g/mol Calculated

CAS Number Not readily available -
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Note: The molecular weight is calculated based on the sum of the molecular weights of Boc-L-

leucine and L-methionine, with the subtraction of the molecular weight of one water molecule

(18.02 g/mol ) lost during peptide bond formation.

Experimental Protocol: Synthesis of Boc-Leu-Met-
OH
The synthesis of Boc-Leu-Met-OH can be achieved through standard liquid-phase peptide

coupling methods. A common approach involves the coupling of Boc-L-leucine to the free

amino group of L-methionine using a coupling agent.

Materials:

Boc-L-leucine (Boc-Leu-OH)

L-methionine (H-Met-OH)

Coupling agent (e.g., Dicyclohexylcarbodiimide (DCC) or HBTU/HATU)

Base (e.g., Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM))

Solvent (e.g., Dichloromethane (DCM) or Dimethylformamide (DMF))

1M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethyl acetate (EtOAc)

Hexanes

Procedure:
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Dissolution: Dissolve L-methionine (1.0 eq) and a base such as DIPEA (2.5 eq) in a suitable

solvent like DMF.

Activation: In a separate flask, dissolve Boc-L-leucine (1.0 eq) and a coupling agent like

HBTU (1.0 eq) in DMF. Stir for 5-10 minutes to allow for the activation of the carboxylic acid.

Coupling: Add the activated Boc-L-leucine solution to the L-methionine solution. Let the

reaction proceed at room temperature for 2-4 hours, monitoring the progress by thin-layer

chromatography (TLC).

Work-up:

Once the reaction is complete, dilute the mixture with ethyl acetate.

Wash the organic layer sequentially with 1M HCl (3x), saturated NaHCO₃ solution (3x),

and brine (1x).

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter off the drying agent and concentrate the solution in vacuo to obtain the crude

product.

The crude Boc-Leu-Met-OH can be purified by column chromatography on silica gel using

a gradient of methanol in dichloromethane or by recrystallization from a suitable solvent

system like ethyl acetate/hexanes.

Mandatory Visualization
Experimental Workflow for the Synthesis of Boc-Leu-Met-OH
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Caption: Liquid-phase synthesis workflow for Boc-Leu-Met-OH.

Biological Significance
Specific biological activities or signaling pathways for the dipeptide Boc-Leu-Met-OH are not

extensively documented in scientific literature. However, the constituent amino acids, L-leucine

and L-methionine, are crucial in various biological processes.

L-Leucine: is a branched-chain amino acid (BCAA) that plays a vital role in protein synthesis

and muscle metabolism. It is known to activate the mTOR signaling pathway, which is a

central regulator of cell growth and proliferation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1610845?utm_src=pdf-body-img
https://www.benchchem.com/product/b1610845?utm_src=pdf-body
https://www.benchchem.com/product/b1610845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


L-Methionine: is an essential amino acid containing sulfur. It is a precursor for other sulfur-

containing compounds like cysteine and taurine and is involved in metabolic processes,

including the synthesis of S-adenosylmethionine (SAM), a universal methyl group donor.

Peptides containing leucine and methionine residues can be of interest in drug design as they

can mimic or inhibit protein-protein interactions. The N-terminal Boc protecting group makes

Boc-Leu-Met-OH a useful building block in the synthesis of larger, more complex peptides with

potential therapeutic applications.

To cite this document: BenchChem. [Boc-leu-met-OH CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610845#boc-leu-met-oh-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1610845?utm_src=pdf-body
https://www.benchchem.com/product/b1610845#boc-leu-met-oh-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1610845#boc-leu-met-oh-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1610845#boc-leu-met-oh-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1610845#boc-leu-met-oh-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1610845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

